Cas no 25168-06-3 (Phenol,(1-methylethyl)-)

• Product Name: Phenol,(1-methylethyl)-
• CAS No: 25168-06-3
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 270982
• Update Time: 2026-05-14

Phenol,(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,(1-methylethyl)-
• 4-Isopropylphenol
• ISOPROPYLPHENOL ISOMER MIXTURE

• Inchi： InChI=1S/C9H12O/c1-7(2)8-5-3-4-6-9(8)10/h3-7,10H,1-2H3
• InChI Key： CRBJBYGJVIBWIY-UHFFFAOYSA-N
• SMILES： CC(C1C=CC=CC=1O)C

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.987
• Boiling Point: 208.6°C at 760 mmHg
• Flash Point: 95.3°C
• Refractive Index: 1.525
• PSA: 20.23